Cas no 2419730-80-4 (N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide)

N-{1,1'-Biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide is a sulfonamide derivative characterized by its biphenyl and dichloromethoxy-substituted benzene core. This compound exhibits notable structural rigidity and electronic properties due to the presence of aromatic rings and electron-withdrawing substituents, making it a potential candidate for applications in medicinal chemistry and material science. The dichloro and methoxy functional groups enhance its reactivity and binding affinity, while the sulfonamide moiety offers versatility in chemical modifications. Its well-defined molecular architecture ensures stability under various conditions, facilitating its use in synthetic intermediates or as a scaffold for further derivatization. The compound's purity and consistent performance make it suitable for research and industrial applications.
N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide structure
2419730-80-4 structure
Product Name:N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide
CAS No:2419730-80-4
MF:C19H15Cl2NO3S
MW:408.298301935196
CID:5359553
Update Time:2025-05-24

N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[1,1′-Biphenyl]-4-yl-3,4-dichloro-2-methoxybenzenesulfonamide
    • N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide
    • Inchi: 1S/C19H15Cl2NO3S/c1-25-19-17(12-11-16(20)18(19)21)26(23,24)22-15-9-7-14(8-10-15)13-5-3-2-4-6-13/h2-12,22H,1H3
    • InChI Key: AJASYBQIZPEIJD-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=CC=C(C3=CC=CC=C3)C=C2)(=O)=O)=CC=C(Cl)C(Cl)=C1OC

Experimental Properties

  • Density: 1.399±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 567.6±60.0 °C(Predicted)
  • pka: 7.17±0.10(Predicted)

N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide Pricemore >>

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Additional information on N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide

Introduction to N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide (CAS No. 2419730-80-4)

N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide (CAS No. 2419730-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a biphenyl moiety, dichloro and methoxy substituents, and a sulfonamide functional group. These structural elements contribute to its potential biological activities and therapeutic applications.

The biphenyl moiety in N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide is a common scaffold in many bioactive compounds due to its rigidity and ability to form stable π-stacking interactions. This feature can enhance the compound's binding affinity to various biological targets, such as enzymes and receptors. The dichloro substituents provide additional stability and can influence the compound's lipophilicity, which is crucial for its cellular uptake and distribution. The methoxy group further modulates the compound's electronic properties and can affect its solubility and metabolic stability.

The sulfonamide functional group in N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide is a well-known pharmacophore that has been extensively studied for its diverse biological activities. Sulfonamides are known for their antimicrobial properties and have been used in the treatment of various infections. Additionally, they have shown promise in other therapeutic areas, such as anti-inflammatory and anticancer applications. The presence of this functional group in the compound suggests potential utility in these areas.

Recent research has focused on the potential therapeutic applications of N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide. Studies have demonstrated its activity against various cancer cell lines, including those resistant to conventional chemotherapy. The compound has shown selective cytotoxicity towards cancer cells while exhibiting minimal toxicity to normal cells. This selective activity is attributed to its ability to target specific cellular pathways involved in cancer progression.

In addition to its anticancer properties, N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide has been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in inflamed tissues. These findings suggest that it may have potential as a novel anti-inflammatory agent for the treatment of inflammatory diseases.

The pharmacokinetic properties of N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide have also been studied to evaluate its suitability for clinical development. Preclinical studies have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action of N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide. Ongoing studies are aimed at elucidating its molecular targets and signaling pathways involved in its biological activities. Additionally, clinical trials are necessary to evaluate its safety and efficacy in human subjects.

In conclusion, N-{1,1'-biphenyl-4-yl}-3,4-dichloro-2-methoxybenzene-1-sulfonamide (CAS No. 2419730-80-4) is a promising compound with potential applications in cancer therapy and anti-inflammatory treatments. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.

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